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Abstract

The discovery of the potassium feldspar orthoclase, and its high-temperature polymorph
sanidine, on Mars represents a paradigm shift in our understanding of the planet's geological
history. Moving beyond the long-held model of a crust dominated by basalt, the presence of
these felsic minerals implies a more complex and evolved magmatic system, akin to processes
observed on Earth. This whitepaper details the in-situ and orbital detection of orthoclase,
outlines the analytical methodologies employed, presents quantitative mineralogical data from
key Martian samples, and explores the profound geological implications of these findings,
including evidence for fractional crystallization and the formation of past aqueous environments
conducive to clay mineral formation.

Introduction: A More Complex Martian Crust

Mars has historically been viewed as a planet with a primitive, basaltic crust. However, data
from NASA's Mars Science Laboratory (MSL) and Mars Reconnaissance Orbiter (MRO)
missions have challenged this view. The identification of felsic rocks—those rich in silica,
aluminum, sodium, and potassium—points to a more varied and sophisticated geological past.
Orthoclase (KAISizOs), a key rock-forming tectosilicate mineral, is a hallmark of these evolved
rocks. Its presence suggests that some Martian magmas underwent significant chemical
differentiation, a process that concentrates lighter elements and minerals. This discovery opens
new avenues for investigating the thermal and chemical evolution of the Martian crust and
mantle, and by extension, the planet's potential for past habitability.
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Detection and Observation

The definitive identification of orthoclase and other feldspars on Mars has been accomplished
through a combination of in-situ analysis by rovers and remote sensing from orbiters.

¢ In-Situ Analysis (Mars Science Laboratory): The most direct evidence comes from the
Chemistry and Mineralogy (CheMin) X-ray diffraction instrument aboard the Curiosity rover.
[1] While exploring Gale Crater, Curiosity analyzed numerous drilled rock and scooped soil
samples. A standout discovery was within a sandstone target named "Windjana," which
revealed a significant concentration of sanidine, the high-temperature polymorph of
orthoclase.[2][3] This finding provided the first ground-truth confirmation of a potassic, felsic
mineralogy in a Martian sedimentary rock.[1]

» Orbital Analysis (Mars Reconnaissance Orbiter): The Compact Reconnaissance Imaging
Spectrometer for Mars (CRISM) instrument on the MRO has identified several
geographically diverse, feldspar-rich regions on the Martian surface.[4][5] While orbital
spectroscopy can struggle to differentiate specific feldspar types, it has been crucial in
mapping the extent of felsic terrains, suggesting that the processes forming these rocks were
not localized to Gale Crater.[4]

The table below summarizes key detections of feldspar-bearing materials on Mars.
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Location/Sample

Mission/instrument

MinerallRock Type
Detected

Key Finding

Gale Crater

("Windjana" sample)

MSL / CheMin (XRD)

Sanidine (K-Feldspar)

Definitive in-situ
identification and
gquantification of a
potassic feldspar in a
sandstone, implying a

felsic source.[2][3]

Gale Crater (General)

MSL / CheMin (XRD)

Plagioclase Feldspar

(multiple samples)

Widespread presence
of feldspars,
confirming their role
as major rock-forming
minerals in Martian
sediments.[6][7]

Various Noachian

Terrains

MRO / CRISM (VNIR
Spectroscopy)

Feldspar-rich terrains

Orbital detection of
felsic materials across
ancient Martian crust,
indicating widespread
and early crustal
differentiation.[4][5]

Martian Meteorite
NWA 7034

Laboratory Analysis

Alkali Feldspar
(Orthoclase)

Presence of felsic
clasts containing
orthoclase in a 4.4
billion-year-old
Martian breccia,
providing evidence of
very early crustal

evolution.[8]

Experimental Protocols & Methodologies

The identification of orthoclase relies on sophisticated analytical techniques. The primary in-

situ method is X-ray diffraction performed by the CheMin instrument.
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CheMin In-Situ X-ray Diffraction (XRD) Protocol

The CheMin instrument identifies and quantifies minerals by analyzing how their crystal
structures diffract X-rays.[9] Each mineral produces a unique diffraction pattern, analogous to a
fingerprint.

Methodology:
o Sample Acquisition: The Curiosity rover's robotic arm drills into a rock or scoops soil.[9]

e Sieving: The collected powder is passed through a sieve to isolate particles smaller than 150
micrometers (<150 ym).[9][10]

o Sample Delivery: A precise portion of the sieved powder is delivered into one of CheMin's
reusable, coin-sized sample cells. The cell is 8 mm in diameter and 170 um thick.[9]

e Analysis:

o A microfocus cobalt X-ray tube produces a fine, collimated X-ray beam (CoKa, energy
6.929 keV).[2]

o The beam is directed through the sample cell.[10]

o The cell is vibrated at sonic frequencies, causing the powdered grains to move randomly.
This ensures that the X-ray beam interacts with crystals in all possible orientations, which
is essential for producing a high-quality powder diffraction pattern.[10]

e Data Collection:

o An X-ray sensitive Charge-Coupled Device (CCD) detector, located behind the sample,
records the diffracted X-rays as a 2D pattern of concentric rings.[9][10]

o The CCD also has energy discrimination capabilities, allowing it to filter out background
noise and fluorescence signals.[2]

o Data is collected over many hours to build up a strong signal.[2]

© 2025 BenchChem. All rights reserved. 4 /11 Tech Support


https://www.mdpi.com/2075-163X/14/6/568
https://www.mdpi.com/2075-163X/14/6/568
https://www.mdpi.com/2075-163X/14/6/568
https://examinart.com/research/nasa-heritage/chemin/
https://www.mdpi.com/2075-163X/14/6/568
https://geo.arizona.edu/xtal/group/pdf/Elements11_45.pdf
https://examinart.com/research/nasa-heritage/chemin/
https://examinart.com/research/nasa-heritage/chemin/
https://www.mdpi.com/2075-163X/14/6/568
https://examinart.com/research/nasa-heritage/chemin/
https://geo.arizona.edu/xtal/group/pdf/Elements11_45.pdf
https://geo.arizona.edu/xtal/group/pdf/Elements11_45.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078304?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

o Data Processing: The 2D diffraction pattern is collapsed into a 1D plot of intensity versus
diffraction angle (26), which is the standard format for mineralogical analysis.[2] This pattern
is then compared against a database of known minerals for identification and quantification.
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Diagram of the CheMin instrument's workflow, from sample collection to data analysis.
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Quantitative Analysis

The analysis of the "Windjana" sandstone provides the most detailed quantitative look at an
orthoclase-bearing rock on Mars to date.

Table 1: Mineral Abundance in the Windjana Drill Sample (Kimberley Formation) Data derived
from CheMin XRD Rietveld refinement.[3]

Wt. % of Crystalline

Mineral Chemical Formula . Notes
Material
A high-temperature
polymorph of
o ) orthoclase, indicating
Sanidine (K,Na)AISiz0s 21% ) )
a volcanic or high-
grade metamorphic
source.[3][11]
] (Ca,Na)(Mg,Fe,Al) Common high-calcium
Augite ] 20% ]
(Si,A)206 clinopyroxene.
Magnetite FesOa 12% A magnetic iron oxide.
) ) (Mg,Fe,Ca) Common low-calcium
Pigeonite ) Present )
(Mg,Fe)Si206 clinopyroxene.
o ) A common mafic
Olivine (Mg,Fe)2SiOa Present )
mineral.
) ] Sodium- and calcium-
Plagioclase (Na,Ca)(Si,Al)40s Present

rich feldspar.

X-ray amorphous

component, likely
) ~25% (of total S ]
Amorphous Material N/A containing iron-rich
sample) ]
phases like

ferrihydrite.[3]

Geological Implications
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The presence of orthoclase/sanidine has significant implications for the geological evolution of
Mars. It suggests that processes capable of producing evolved, silica- and alkali-rich magmas
were active on the planet.

Magmatic Differentiation via Fractional Crystallization

The leading hypothesis for the formation of orthoclase-bearing rocks on Mars is fractional
crystallization.[12][13] This process occurs as a body of magma cools.

e Initial Magma: A primary, mafic (basaltic) magma, rich in iron and magnesium, exists in a
subsurface magma chamber.

e Cooling & Crystallization: As the magma cools, minerals with higher melting points (e.g.,
olivine, pyroxene) crystallize first.

o Crystal Settling: These early-formed crystals are denser than the surrounding liquid magma
and sink to the bottom of the chamber, effectively removing iron and magnesium from the
melt.

» Evolved Residual Melt: The remaining liquid magma becomes progressively enriched in
silica, aluminum, and alkali elements like potassium and sodium.

o Final Crystallization: This evolved, felsic melt eventually cools to form rocks like granite or
rhyolite, which are rich in minerals such as quartz and orthoclase.[12]

Some models also suggest that assimilation and fractional crystallization (AFC), where the
magma melts and incorporates surrounding crustal rocks, could also play a role in generating
these evolved compositions.[14][15][16]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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